Cas no 3307-80-0 (3,4-Pyridinedicarboxylic acid, 6-methyl-)

3,4-Pyridinedicarboxylic acid, 6-methyl- structure
3307-80-0 structure
Product Name:3,4-Pyridinedicarboxylic acid, 6-methyl-
CAS No:3307-80-0
MF:C8H7NO4
MW:181.145482301712
CID:1455113
PubChem ID:21816769
Update Time:2025-04-20

3,4-Pyridinedicarboxylic acid, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyridinedicarboxylic acid, 6-methyl-
    • 6-methyl-pyridine-3,4-dicarboxylic acid
    • DB-100629
    • 6-methyl-3,4-pyridinedicarboxylic acid
    • PLGDEFMANPMBLB-UHFFFAOYSA-N
    • 3307-80-0
    • SCHEMBL5782203
    • Inchi: 1S/C8H7NO4/c1-4-2-5(7(10)11)6(3-9-4)8(12)13/h2-3H,1H3,(H,10,11)(H,12,13)
    • InChI Key: PLGDEFMANPMBLB-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=NC=C1C(=O)O)=O

Computed Properties

  • Exact Mass: 181.03751
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49
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